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Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization
of glucose pentasulfate potassium, a sulfated monosaccharide of significant interest in
biochemical research and as a reference standard in the pharmaceutical industry. This
document details the chemical properties, a robust synthesis protocol, and extensive
characterization methodologies. All quantitative data is presented in structured tables for clarity,
and experimental workflows are visualized using Graphviz diagrams. This guide is intended to
serve as a practical resource for researchers and professionals engaged in the fields of
carbohydrate chemistry, drug development, and analytical sciences.

Introduction

Glucose pentasulfate potassium (CeH7Ks021Ss) is a highly sulfated derivative of D-glucose.
Its structure, featuring five sulfate groups, imparts a strong negative charge, rendering it highly
soluble in aqueous solutions.[1] This compound serves as a crucial reference standard for
Sucralfate, a medication used to treat peptic ulcers.[2][3][4] The polysulfated nature of this
molecule also makes it a subject of interest for investigating the biological activities of sulfated
carbohydrates, which are known to play roles in processes such as cell adhesion,
inflammation, and anticoagulation.
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This guide outlines the synthesis of glucose pentasulfate potassium via the sulfation of
glucose, followed by neutralization. It further details the analytical techniques for its
characterization, including spectroscopic and thermal analysis methods.

Physicochemical Properties

A summary of the key physicochemical properties of glucose pentasulfate potassium is
provided in Table 1.

Property Value Reference
Molecular Formula CeH7K5021Ss [21[3]1[5][6]
Molecular Weight 770.92 g/mol [2][5][6]
CAS Number 359435-44-2 [21[31[5]
Appearance White to off-white solid

Solubility Highly soluble in water [1]

Melting Point >145°C (with decomposition) [1]

N Store at < -15°C, keep dry,
Storage Conditions ) ) [5]
under inert gas (e.g., Nitrogen)

Synthesis Protocol

The synthesis of glucose pentasulfate potassium involves the sulfation of D-glucose using a
suitable sulfating agent, followed by neutralization with a potassium base. The following
protocol is based on established methods for the sulfation of carbohydrates.

Materials and Reagents

e D-Glucose (anhydrous)
e Pyridine (anhydrous)

 Pyridine sulfur trioxide complex
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Potassium hydroxide (KOH)

Deionized water

Methanol

Acetone

Experimental Procedure

The overall workflow for the synthesis and purification of glucose pentasulfate potassium is

depicted in the diagram below.

Prepare Mobile Phase (Equilibrate HPLC System
Inject Sample Data Acquisition Data Analysis
Prepare Sample Solution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. academic.oup.com [academic.oup.com]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b569196?utm_src=pdf-body
https://www.benchchem.com/product/b569196?utm_src=pdf-body-img
https://www.benchchem.com/product/b569196?utm_src=pdf-custom-synthesis
https://academic.oup.com/glycob/article/15/10/1051/693738
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2. Glucose pentaacetate(604-68-2) 13C NMR spectrum [chemicalbook.com]

3. medchemexpress.com [medchemexpress.com]

4. US3219484A - Process for the purification of sugars and their derivatives - Google
Patents [patents.google.com]

5. biosynth.com [biosynth.com]

6. Recrystallization of Sugar — Virtual Chemistry Experiments [iu.pressbooks.pub]

To cite this document: BenchChem. [Synthesis and Characterization of Glucose Pentasulfate
Potassium: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b569196#synthesis-and-characterization-of-glucose-
pentasulfate-potassium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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